Cas no 2034519-87-2 (2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide)

• Product Name: 2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide
• CAS No: 2034519-87-2
• MF: C₁₅H₂₀N₄O
• MW: 272.345502853394
• CID: 5338867
• Update Time: 2025-10-30

2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)benzamide
• 2-methyl-N-[3-methyl-1-(triazol-1-yl)butan-2-yl]benzamide
• 2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide

• Inchi： 1S/C15H20N4O/c1-11(2)14(10-19-9-8-16-18-19)17-15(20)13-7-5-4-6-12(13)3/h4-9,11,14H,10H2,1-3H3,(H,17,20)
• InChI Key： KBFSYWGTNUELOV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)NC(CN1C=CN=N1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 321
• XLogP3: 2.4
• Topological Polar Surface Area: 59.8

Additional information on 2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide

Comprehensive Overview of 2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide (CAS No. 2034519-87-2)

The compound 2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide (CAS No. 2034519-87-2) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its intricate design, featuring a benzamide core linked to a 1,2,3-triazole moiety, positions it as a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the prevalence of triazole derivatives in drug discovery.

In recent years, the demand for heterocyclic compounds like 2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide has surged, driven by their versatility in targeting enzymes and receptors. The 1,2,3-triazole ring, in particular, is celebrated for its stability and ability to participate in hydrogen bonding, making it a cornerstone in the design of small-molecule inhibitors. This compound’s methyl-substituted benzamide segment further enhances its pharmacokinetic properties, a topic frequently searched by professionals exploring ADME optimization.

The synthesis of CAS No. 2034519-87-2 often involves click chemistry, a technique widely discussed in academic and industrial circles due to its efficiency and modularity. This method aligns with the growing trend of green chemistry, as it minimizes waste and reduces reaction times. Users searching for "click chemistry applications in drug design" or "triazole-based pharmacophores" will find this compound highly relevant, as it exemplifies the synergy between synthetic innovation and therapeutic potential.

Beyond its synthetic appeal, 2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide has been investigated for its role in modulating protein-protein interactions (PPIs), a hot topic in precision medicine. PPIs are notoriously challenging to target, but the triazole-benzamide hybrid structure offers a viable approach, as highlighted in recent publications. This aligns with frequent search queries such as "PPI inhibitors 2024" or "novel PPI modulators," underscoring the compound’s timeliness.

From a commercial perspective, CAS No. 2034519-87-2 is available through specialized suppliers catering to high-throughput screening (HTS) and fragment-based drug discovery (FBDD). Its molecular weight and lipophilicity fall within the desirable ranges for lead optimization, making it a staple in libraries for virtual screening. These attributes resonate with searches like "best compounds for HTS" or "FBDD building blocks," further enhancing its visibility in scientific databases.

In conclusion, 2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide represents a convergence of cutting-edge chemistry and therapeutic innovation. Its multifaceted applications—from drug discovery to chemical biology—make it a subject of enduring interest. As the scientific community continues to explore structure-activity relationships (SAR) and targeted therapies, this compound is poised to remain at the forefront of research, answering the pressing questions of modern pharmacology.